![molecular formula C16H17N3O B5705425 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole](/img/structure/B5705425.png)
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole, also known as UV-328, is a widely used ultraviolet (UV) absorber in various polymers, coatings, and plastics. It is a chemical compound that belongs to the family of benzotriazoles and is known for its excellent UV absorption properties. UV-328 plays a crucial role in protecting materials from UV radiation, which can cause degradation, discoloration, and other damage.
Mechanism of Action
The mechanism of action of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole involves the absorption of UV radiation in the range of 290-400 nm. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole absorbs UV radiation by forming a complex with the excited state of the chromophore. This complex then dissipates the absorbed energy as heat, preventing the chromophore from undergoing photochemical reactions that can cause degradation and other damage.
Biochemical and Physiological Effects
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to have low toxicity and is generally considered safe for use in various applications. However, some studies have suggested that 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole may have endocrine-disrupting effects, particularly in aquatic organisms. Further research is needed to fully understand the potential risks associated with the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole is its excellent UV absorption properties, which make it an ideal candidate for protecting materials from UV radiation. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole is also relatively easy to synthesize and is commercially available in large quantities. However, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has some limitations, particularly in terms of its solubility in water. This can make it challenging to use in certain applications, particularly those that require water-based solutions.
Future Directions
There are several future directions for research on 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole. One area of interest is the development of new and improved UV absorbers with enhanced properties, such as increased solubility in water. Another area of interest is the study of the potential risks associated with the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole, particularly in terms of its endocrine-disrupting effects. Finally, there is potential for the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole and other benzotriazole derivatives in drug discovery and development, particularly in the development of new cancer therapies.
Synthesis Methods
The synthesis of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole involves the reaction of 2,4-dimethylphenol with ethylene oxide in the presence of a catalyst to produce 2-(2,4-dimethylphenoxy)ethanol. The resulting product is then reacted with cyanuric chloride to form the intermediate, which is further reacted with 2-aminobenzotriazole to produce the final product, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole.
Scientific Research Applications
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been extensively used in scientific research, particularly in the field of materials science. Its excellent UV absorption properties make it an ideal candidate for protecting materials from UV radiation. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been used in various polymers, coatings, and plastics to improve their durability and longevity. It has also been used in the production of textiles, adhesives, and sealants. In addition, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been used in the synthesis of other benzotriazole derivatives, which have potential applications in drug discovery and development.
properties
IUPAC Name |
2-[2-(2,4-dimethylphenoxy)ethyl]benzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c1-12-7-8-16(13(2)11-12)20-10-9-19-17-14-5-3-4-6-15(14)18-19/h3-8,11H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KINXJUCLTBIXBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCN2N=C3C=CC=CC3=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.